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Compound of Interest

Compound Name: Columbin

Cat. No.: B1205583 Get Quote

Essential Safety and Handling Guide for
Columbin
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Columbin, a

diterpenoid furanolactone. The following procedures are designed to ensure the safe handling,

use, and disposal of this compound in a laboratory setting, minimizing risk and ensuring the

integrity of research.

I. Compound Data Summary
While a comprehensive Safety Data Sheet (SDS) for Columbin is not readily available, the

following table summarizes its known chemical properties.
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Property Value

Chemical Formula C₂₀H₂₂O₆

Molecular Weight 358.39 g/mol

Appearance Powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Known Bioactivity

Anti-inflammatory, chemopreventive potential

against human colon cancer, inhibits PLA2

hydrolysis, and inhibits growth of Trypanosoma

brucei.

II. Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a cautious approach is recommended. The following

PPE is mandatory when handling Columbin to prevent dermal, ocular, and respiratory

exposure.

Hand Protection: Wear two pairs of powder-free nitrile gloves. Change gloves immediately if

contaminated. For tasks with a higher risk of spillage, consider wearing heavier-duty gloves

over the nitrile gloves.

Eye and Face Protection: ANSI-approved safety goggles with side shields are the minimum

requirement. When there is a risk of splashing, a face shield should be worn in addition to

safety goggles.

Body Protection: A full-length laboratory coat with long sleeves is required. Ensure the lab

coat is buttoned completely.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved N95 respirator or higher is recommended to prevent inhalation of

airborne particles.

III. Operational Plan: Safe Handling Procedures
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Adherence to the following step-by-step procedures is essential for the safe handling of

Columbin.

Preparation:

Before handling, ensure that all necessary PPE is readily available and in good condition.

Designate a specific area for handling Columbin, preferably within a certified chemical

fume hood, to contain any potential spills or airborne particles.

Ensure that an eyewash station and safety shower are accessible and unobstructed.

Handling:

All weighing and transferring of solid Columbin should be conducted within a chemical

fume hood to minimize inhalation exposure.

Use a spatula or other appropriate tools for transferring the powder. Avoid creating dust.

When preparing solutions, add the solvent to the solid Columbin slowly to prevent

splashing.

Clearly label all containers with the compound name, concentration, date, and appropriate

hazard warnings.

Accidental Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Spill Response:

For small spills, alert others in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical

spills.

Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent, followed by soap and water.

For large spills, evacuate the area and contact the appropriate emergency response team.

IV. Disposal Plan
All Columbin waste, including empty containers, contaminated PPE, and spill cleanup

materials, must be disposed of as hazardous chemical waste.

Waste Collection:

Collect all solid and liquid waste containing Columbin in clearly labeled, sealed, and

appropriate hazardous waste containers.

Do not mix Columbin waste with other incompatible waste streams.

Container Labeling:

Label waste containers with "Hazardous Waste," the full chemical name "Columbin," and

any other components of the waste.

Disposal:

Follow all institutional, local, and national regulations for the disposal of hazardous

chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures and to arrange for waste pickup.
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V. Experimental Workflow Visualization
The following diagram outlines the logical workflow for the safe handling of Columbin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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